![molecular formula C5H10ClNO B3115722 exo-3-Azabicyclo[3.1.0]hexan-6-ol hydrochloride CAS No. 2109242-25-1](/img/structure/B3115722.png)
exo-3-Azabicyclo[3.1.0]hexan-6-ol hydrochloride
Overview
Description
“exo-3-Azabicyclo[3.1.0]hexan-6-ol hydrochloride” is a chemical compound with the molecular formula C₅H₉NO.HCl . It has a molecular weight of 135.59 . This compound is also known by the synonym "(1alpha,5alpha,6alpha)-3-Azabicyclo[3.1.0]hexan-6-ol Hydrochloride" .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES notation: OC1C2CNCC12 . This notation represents the structure of the molecule in a linear format, which can be used to generate a 3D structure for further analysis .Physical And Chemical Properties Analysis
“this compound” appears as a light-pink solid . It has a molecular weight of 135.59 and a molecular formula of C₅H₉NO.HCl . The compound should be stored at room temperature .Mechanism of Action
Target of Action
The primary targets of exo-3-Azabicyclo[31It’s known that the compound is a crucial component in several antiviral medications, such as boceprevir and pf-07321332 . These drugs are known to target viral proteins, inhibiting their function and thus preventing the virus from replicating.
Advantages and Limitations for Lab Experiments
Exo-3-Azabicyclo[3.1.0]hexan-6-ol hydrochloride has several advantages for lab experiments, including its high purity, stability, and availability. It is also a well-characterized compound, with extensive literature on its synthesis, properties, and effects. However, it also has some limitations, including its narrow therapeutic window, potential toxicity, and limited selectivity for muscarinic receptors.
Future Directions
Exo-3-Azabicyclo[3.1.0]hexan-6-ol hydrochloride has several potential future directions in scientific research. It can be used as a tool to study the muscarinic acetylcholine receptor signaling pathway and its role in various physiological processes. It can also be used as a lead compound for the development of novel drugs targeting muscarinic receptors, particularly for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. In addition, this compound can be used as a chiral building block for the synthesis of various drugs, particularly those with muscarinic receptor activity.
Scientific Research Applications
Exo-3-Azabicyclo[3.1.0]hexan-6-ol hydrochloride is widely used in scientific research, particularly in the field of pharmacology. It is used as a chiral building block in the synthesis of various drugs, including anticholinergics, antihistamines, and antiarrhythmics. It is also used as a reference compound in the analysis of chiral drugs. In addition, this compound is used as a ligand in the study of muscarinic acetylcholine receptors.
Safety and Hazards
properties
IUPAC Name |
3-azabicyclo[3.1.0]hexan-6-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO.ClH/c7-5-3-1-6-2-4(3)5;/h3-7H,1-2H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTQKNWRKMXWNBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C2O)CN1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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